3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{2-[4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]ethyl}propanamide

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-[4-(4-methoxyphenyl)-6-oxopyrimidin-1-yl]ethyl]propanamide
• InChI: InChI=1S/C21H24N4O4/c1-14-18(15(2)29-24-14)8-9-20(26)22-10-11-25-13-23-19(12-21(25)27)16-4-6-17(28-3)7-5-16/h4-7,12-13H,8-11H2,1-3H3,(H,22,26)
• InChI Key: VEQRJMUOMGPGLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)NCCN2C=NC(=CC2=O)C3=CC=C(C=C3)OC
• Molecular Formula: C21H24N4O4
• DSSTOX Substance ID: DTXSID001118218
• Molecular Weight: 396.4 g/mol
• CAS RN: 1351654-34-6

Description

Synthesis Analysis

The synthesis of this compound could potentially involve the reaction of two biologically active compounds such as isoxazole and cytisine. It has been demonstrated that the reaction led to the single-stage method under very mild conditions to obtain some 4-[(3,5-dimethyl-1,2-oxazole-4-yl)sulfonyl]amides.

Molecular Structure Analysis

The molecular structure of this compound is complex, incorporating several different functional groups. The presence of an oxazole ring, a pyrimidinone ring, and a methoxyphenyl group suggests that this compound could have interesting chemical properties. The X-ray diffraction analysis has determined the spatial structure of a new derivative based on cytisine alkaloid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular formula of CHNO, an average mass of 409.438 Da, and a monoisotopic mass of 409.175018 Da. It has a density of 1.4±0.1 g/cm3, a boiling point of 626.9±65.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.9 mmHg at 25°C. It has 9 H bond acceptors, 1 H bond donor, and 5 freely rotating bonds.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Antimicrobial Properties:

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Anticancer Research:

• Epacadostat Analogs : Explore derivatives inspired by this compound for potential anticancer effects. .

Heterocyclic Chemistry

1,2,4-Oxadiazolones:

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Future Prospects

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Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, its potential biological activity, and its physical and chemical properties. Given its complex structure and the presence of several functional groups, it could be a valuable building block for the synthesis of more complex molecules with potential biological activity.